2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C19H13ClN6O4/c20-12-2-1-3-15(8-12)25-18-16(9-22-25)19(28)24(11-21-18)10-17(27)23-13-4-6-14(7-5-13)26(29)30/h1-9,11H,10H2,(H,23,27)
• InChI Key: BESAAADVUHMPHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H13ClN6O4
• Molecular Weight: 424.8 g/mol

Description

2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C19H13ClN6O4 and its molecular weight is 424.8. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• Pyrazolo[3,4-d]Pyrimidine Derivatives in Cancer Research : A study by El-Morsy et al. (2017) explored the antitumor potential of a series of pyrazolo[3,4-d]pyrimidine derivatives. This research found that some derivatives, including a compound similar to the one , exhibited mild to moderate activity against the human breast adenocarcinoma cell line MCF7, indicating potential applications in cancer therapy (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antimicrobial Activity

• Novel Compounds with Antimicrobial Properties : Research by Bondock et al. (2008) synthesized new heterocycles incorporating antipyrine moiety. These compounds, which share structural similarities with the compound , were evaluated for antimicrobial properties. The study contributes to understanding the potential use of such compounds in combating microbial infections (Bondock, Rabie, Etman, & Fadda, 2008).

Chemical Synthesis and Characterization

• Synthesis of Related Compounds : A study by Salian, Narayana, and Sarojini (2017) focused on the synthesis and characterization of a compound structurally similar to the one . This research adds to the knowledge base on the synthesis and properties of such compounds, which is crucial for their potential application in various fields (Salian, Narayana, & Sarojini, 2017).

Novel Applications in Heterocyclic Chemistry

• Exploring New Heterocyclic Derivatives : Rahmouni et al. (2014) investigated the synthesis of novel isoxazolines and isoxazoles derived from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. The study demonstrates the versatility of compounds like 2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide in the field of heterocyclic chemistry, opening up avenues for further exploration (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).